Cas no 91693-59-3 ((1-{bicyclo2.2.1heptan-2-yl}-2-methylpropan-2-yl)(methyl)amine)

• Product Name: (1-{bicyclo2.2.1heptan-2-yl}-2-methylpropan-2-yl)(methyl)amine
• CAS No: 91693-59-3
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 6311074
• PubChem ID: 129930974
• Update Time: 2025-07-08

(1-{bicyclo2.2.1heptan-2-yl}-2-methylpropan-2-yl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (1-{bicyclo2.2.1heptan-2-yl}-2-methylpropan-2-yl)(methyl)amine
• (1-{bicyclo[2.2.1]heptan-2-yl}-2-methylpropan-2-yl)(methyl)amine
• EN300-1828448
• 91693-59-3

• Inchi： 1S/C12H23N/c1-12(2,13-3)8-11-7-9-4-5-10(11)6-9/h9-11,13H,4-8H2,1-3H3
• InChI Key： WGRUMXGXFGMRDO-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1CC2CCC1C2

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Additional information on (1-{bicyclo2.2.1heptan-2-yl}-2-methylpropan-2-yl)(methyl)amine

Introduction to (1-{bicyclo2.2.1heptan-2-yl}-2-methylpropan-2-yl)(methylamine) and Its Applications in Modern Chemical Biology

(1-{bicyclo2.2.1heptan-2-yl}-2-methylpropan-2-yl)(methylamine) is a structurally intriguing compound with a CAS number 91693-59-3, which has garnered significant attention in the field of chemical biology due to its unique molecular architecture and potential biological activities. This compound belongs to a class of nitrogen-containing heterocycles that have been extensively studied for their pharmacological properties. The presence of a bicyclo2.2.1heptan-2-yl moiety in its structure imparts a high degree of steric complexity, making it a valuable scaffold for the development of novel bioactive molecules.

The bicyclo2.2.1heptan-2-yl group is a fused cyclopropane and cyclopentane ring system, which is known for its rigidity and ability to mimic certain natural product structures. This structural feature has been exploited in drug design to enhance binding affinity and selectivity towards biological targets. In recent years, there has been a surge in research focused on the development of small molecule inhibitors targeting various disease-related pathways, and compounds like (1-{bicyclo2.2.1heptan-2-yl}-2-methylpropan-2-yl)(methylamine) have emerged as promising candidates.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The methylamine moiety provides a versatile handle for further functionalization, allowing chemists to tailor the properties of the molecule for specific applications. This has led to its investigation in the synthesis of novel pharmaceuticals, agrochemicals, and materials science applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have suggested that (1-{bicyclo2.2.1heptan-2-yl}-2-methylpropan-2-yl)(methylamine) may interact with various protein targets, making it a potential lead compound for drug discovery efforts. These studies have highlighted the importance of understanding the three-dimensional structure of molecules in predicting their biological behavior.

The synthesis of (1-{bicyclo2.2.1heptan-2-yl}-2-methylpropan-2-yl)(methylamine) presents both challenges and opportunities for synthetic chemists. The bicyclo2.2.1heptan-2-yl core requires careful construction to ensure high yield and purity. However, recent methodologies involving transition metal-catalyzed reactions have provided more efficient routes to these complex structures. These advances have not only improved the accessibility of the compound but also opened up new avenues for structural diversification.

In addition to its synthetic significance, (1-{bicyclo2.2.1heptan-2-yl}-2-methylpropan-2-yl)(methylamine) has been explored for its potential applications in medicinal chemistry. The unique combination of structural features makes it an attractive candidate for further investigation as a scaffold for drug discovery programs targeting neurological disorders, inflammatory diseases, and cancer. Preliminary studies have shown promising interactions with enzymes and receptors involved in these pathways, suggesting that further optimization could yield potent therapeutic agents.

The growing interest in natural product-inspired molecules has also driven research into derivatives of (1-{bicyclo2.2.1heptan-2-yl}-2-methylpropan-2-yl)(methylamine). By leveraging biocatalytic methods and enzymatic transformations, researchers have been able to generate libraries of analogs with diverse biological profiles. These efforts have not only expanded the chemical space available for drug discovery but also provided insights into the structural requirements for biological activity.

From a materials science perspective, the rigid structure of (1-{bicyclo2.2.1heptan-3-ylmethylmethylamineCAS no 91693 59 3) makes it an interesting candidate for applications in polymer chemistry and supramolecular assemblies. The ability to incorporate this motif into larger molecular frameworks could lead to novel materials with enhanced mechanical properties or specific recognition capabilities.

The future directions for research on (1-{bicyclo3 3 0 heptan 3 ylmethylmethylamine) are multifaceted and exciting. As computational tools continue to improve, so too will our ability to predict and validate biological activities from structural data alone be refined further down stream chemical development pipelines towards marketable products . The increasing availability